5-(5-chloro-2-methoxyphenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole
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Overview
Description
5-(5-chloro-2-methoxyphenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.
Mechanism of Action
The mechanism of action of 5-(5-chloro-2-methoxyphenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in cancer cell growth, inflammation, and microbial growth. It has also been shown to disrupt the cell membrane of pests, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause significant biochemical or physiological effects in humans or animals at low concentrations. However, further studies are needed to fully understand its potential long-term effects.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(5-chloro-2-methoxyphenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole in lab experiments include its high purity, low toxicity, and potential applications in various fields. However, its limitations include its limited solubility in water and the need for further studies to fully understand its mechanism of action and potential long-term effects.
Future Directions
There are several future directions for research on 5-(5-chloro-2-methoxyphenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole. These include:
1. Further studies on its potential as an anti-cancer agent and its mechanism of action.
2. Studies on its potential as an anti-inflammatory and anti-microbial agent.
3. Studies on its potential as a pesticide and its effects on non-target organisms.
4. Studies on its potential use in the development of organic electronic devices.
5. Further studies on its long-term effects on humans and animals.
Synthesis Methods
The synthesis of 5-(5-chloro-2-methoxyphenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-methoxybenzylamine in the presence of triethylamine to produce the desired oxadiazole compound. The synthesis method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
The 5-(5-chloro-2-methoxyphenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole compound has shown potential applications in various scientific research fields. In medicine, it has been studied as a potential anti-cancer agent due to its ability to inhibit cancer cell growth. It has also been studied for its potential as an anti-inflammatory and anti-microbial agent. In agriculture, it has been studied as a potential pesticide due to its ability to inhibit the growth of various pests. In materials science, it has been studied for its potential use in the development of organic electronic devices.
properties
IUPAC Name |
5-(5-chloro-2-methoxyphenyl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O3/c1-21-14-6-4-3-5-11(14)9-16-19-17(23-20-16)13-10-12(18)7-8-15(13)22-2/h3-8,10H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOKZRDQULVKFAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=NC(=NO2)CC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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